Cas no 1261233-29-7 ((S)-1-(6-Chloro-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol)

• Product Name: (S)-1-(6-Chloro-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol
• CAS No: 1261233-29-7
• MF: C₉H₁₂ClN₃OS
• MW: 245.729079246521
• CID: 2090888
• PubChem ID: 66569915
• Update Time: 2025-05-21

(S)-1-(6-Chloro-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (S)-1-(6-Chloro-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol
• AKOS025117380
• C9H12ClN3OS
• 1261233-29-7
• DB-236253
• 3-Pyrrolidinol, 1-[6-chloro-2-(methylthio)-4-pyrimidinyl]-, (3S)-
• (3S)-1-(6-chloro-2-methylsulfanylpyrimidin-4-yl)pyrrolidin-3-ol
• (S)-1-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-pyrrolidin-3-ol

• MDL： MFCD18380160
• Inchi： 1S/C9H12ClN3OS/c1-15-9-11-7(10)4-8(12-9)13-3-2-6(14)5-13/h4,6,14H,2-3,5H2,1H3/t6-/m0/s1
• InChI Key： QDIGBHPATKBOME-LURJTMIESA-N
• SMILES： ClC1=CC(=NC(=N1)SC)N1CC[C@@H](C1)O

Computed Properties

• Exact Mass: 245.0389609g/mol
• Monoisotopic Mass: 245.0389609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on (S)-1-(6-Chloro-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol

Introduction to (S)-1-(6-Chloro-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol (CAS No: 1261233-29-7)

(S)-1-(6-Chloro-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol, commonly referred to as CAS No: 1261233-29-7, is a complex organic compound with significant potential in various fields, particularly in pharmaceutical research and development. This compound has garnered attention due to its unique chemical structure and promising biological activities, which have been explored in recent studies.

The molecular structure of this compound comprises a pyrimidine ring substituted with a chlorine atom at position 6 and a methylthio group at position 2. The pyrrolidine ring is attached to the pyrimidine moiety at position 4, with a hydroxyl group located at position 3 of the pyrrolidine ring. The stereochemistry at the chiral center (denoted by the (S) configuration) plays a crucial role in determining the compound's pharmacokinetic properties and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging novel catalytic methods and optimized reaction conditions. Researchers have reported that the synthesis involves multi-step processes, including nucleophilic substitutions, reductions, and stereo-selective oxidations, to achieve the desired product with high purity and enantiomeric excess.

From a pharmacological perspective, this compound has shown potential as a lead molecule in drug discovery programs targeting various therapeutic areas. For instance, studies have demonstrated its ability to modulate key enzymes and receptors involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. Additionally, its structural features suggest potential applications in antiviral and anticancer therapies.

One of the most notable findings from recent research is the compound's ability to inhibit specific kinases associated with chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Preclinical studies have indicated that CAS No: 1261233-29-7 exhibits potent anti-inflammatory activity without significant toxicity, highlighting its potential as a novel therapeutic agent.

In terms of physical properties, this compound has a melting point of approximately 150°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. Its stability under various storage conditions has been evaluated, showing minimal degradation over extended periods when stored under controlled conditions.

The stereochemistry of this compound is critical for its biological activity. The (S)-configuration ensures optimal interactions with target proteins, thereby enhancing its efficacy. Researchers have also explored the relationship between stereochemistry and pharmacokinetics, revealing that the (S)-enantiomer exhibits superior bioavailability compared to its (R)-counterpart.

In conclusion, (S)-1-(6-Chloro-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol represents a promising compound with diverse applications in pharmaceutical research. Its unique structure, coupled with recent advancements in synthetic methods and biological evaluations, positions it as a valuable asset in drug discovery pipelines.